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Compound of Interest

Compound Name: CZC-25146

Cat. No.: B560049

Technical Support Center: CZC-25146

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) for researchers, scientists, and drug development professionals working with
CZC-25146. Our aim is to help you improve the stability and successful use of your CZC-25146
stock solutions.

Frequently Asked Questions (FAQSs)

Q1: My CZC-25146 powder won't fully dissolve in DMSO. What should | do?

Al: Several factors can affect the dissolution of CZC-25146 powder. Here are some
troubleshooting steps:

¢ Use fresh, anhydrous DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture
from the air.[1] This absorbed water can significantly decrease the solubility of CZC-25146.
[1] Always use fresh, high-purity, anhydrous DMSO.

e Gentle warming and sonication: To aid dissolution, you can gently warm the solution to 37°C
and use an ultrasonic bath.[2]

» Confirm the concentration: While solubility is reported to be high in DMSO (up to 100 mM or
98 mg/mL), attempting to create a supersaturated solution will result in incomplete
dissolution.[1][3] Please refer to the solubility data in the table below.
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Q2: | observed precipitation in my CZC-25146 stock solution after storing it at -20°C. How can |
prevent this?

A2: Precipitation upon cooling can indicate that the solution is close to its saturation point at
that temperature. To prevent this:

e Optimal Storage Conditions: For long-term storage, it is highly recommended to store stock
solutions at -80°C.[1][4][5] Storage at -20°C is suitable for shorter periods, typically up to one
month.[1]

» Aliquot Solutions: To avoid issues from repeated freeze-thaw cycles, it is best practice to
aliquot the stock solution into smaller, single-use volumes before storage.[1][6]

Q3: How many times can | freeze and thaw my CZC-25146 stock solution?

A3: It is strongly recommended to avoid repeated freeze-thaw cycles as this can degrade the
compound and affect its activity.[1][6] Aliquoting your stock solution into single-use vials is the
best way to maintain its integrity.

Q4: What is the recommended storage duration for CZC-25146 stock solutions?
A4: The recommended storage duration depends on the temperature:

e -80°C: Up to 1 year, with some suppliers suggesting up to 2 years.[1][5][6]

e -20°C: Generally for shorter-term storage, ranging from 1 to 6 months.[1][4]

For maximum stability, long-term storage at -80°C is preferable.

Data Presentation
CZC-25146 Solubility
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Solvent Concentration

DMSO >24.45 mg/mL[7]

DMSO 10 mg/mL[8]

DMSO 60 mg/mL (122.81 mM)[6]
DMSO 98 mg/mL (200.59 mM)[1]
DMSO Soluble to 100 mM[3]
DMF 10 mg/mL][8]

DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL[8]

Water Insoluble[1]

Ethanol Insoluble[1][7]

CZC-25146 Storage Recommendations

Form Storage Temperature Duration

Solid Powder -20°C Up to 3 years[1][6]

Stock Solution in Solvent -80°C 6 months to 2 years[1][4][5]
Stock Solution in Solvent -20°C 1 to 6 months[1][4]

Experimental Protocols

Protocol for Preparing a 10 mM CZC-25146 Stock
Solution in DMSO

o Calculate Required Mass: The molecular weight of CZC-25146 is 488.54 g/mol .[3] To

prepare 1 mL of a 10 mM stock solution, you will need 4.89 mg of CZC-25146 powder.

» Weigh the Compound: Carefully weigh out the calculated mass of CZC-25146 powder in a
suitable microcentrifuge tube.

e Add Solvent: Add 1 mL of fresh, anhydrous DMSO to the tube.
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» Dissolve the Compound: Vortex the solution thoroughly. If necessary, gently warm the tube to

37°C and sonicate until the powder is completely dissolved.

» Aliquot and Store: Dispense the stock solution into single-use aliquots in sterile
microcentrifuge tubes. Store the aliquots at -80°C for long-term use.

Mandatory Visualizations
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Troubleshooting CZC-25146 Stock Solution Stability
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Caption: Troubleshooting flowchart for CZC-25146 stock solution stability.
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CZC-25146 Mechanism of Action
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Caption: Simplified pathway showing CZC-25146 inhibition of LRRK2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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